Cas no 898432-71-8 (N-2-(2,3-dihydro-1H-indol-1-yl)-2-(furan-2-yl)ethyl-2-(naphthalen-2-yloxy)acetamide)

• Product Name: N-2-(2,3-dihydro-1H-indol-1-yl)-2-(furan-2-yl)ethyl-2-(naphthalen-2-yloxy)acetamide
• CAS No: 898432-71-8
• MF: C₂₆H₂₄N₂O₃
• MW: 412.480366706848
• CID: 5483475
• Update Time: 2025-10-19

N-2-(2,3-dihydro-1H-indol-1-yl)-2-(furan-2-yl)ethyl-2-(naphthalen-2-yloxy)acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-[2-(2,3-dihydro-1H-indol-1-yl)-2-(2-furanyl)ethyl]-2-(2-naphthalenyloxy)-
• N-2-(2,3-dihydro-1H-indol-1-yl)-2-(furan-2-yl)ethyl-2-(naphthalen-2-yloxy)acetamide

• Inchi： 1S/C26H24N2O3/c29-26(18-31-22-12-11-19-6-1-2-8-21(19)16-22)27-17-24(25-10-5-15-30-25)28-14-13-20-7-3-4-9-23(20)28/h1-12,15-16,24H,13-14,17-18H2,(H,27,29)
• InChI Key： CKBLDXVNBVQVQR-UHFFFAOYSA-N
• SMILES： C(NCC(N1C2=C(C=CC=C2)CC1)C1=CC=CO1)(=O)COC1=CC=C2C(=C1)C=CC=C2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on N-2-(2,3-dihydro-1H-indol-1-yl)-2-(furan-2-yl)ethyl-2-(naphthalen-2-yloxy)acetamide

Recent Advances in the Study of N-2-(2,3-dihydro-1H-indol-1-yl)-2-(furan-2-yl)ethyl-2-(naphthalen-2-yloxy)acetamide (CAS: 898432-71-8)

The compound N-2-(2,3-dihydro-1H-indol-1-yl)-2-(furan-2-yl)ethyl-2-(naphthalen-2-yloxy)acetamide (CAS: 898432-71-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features combining indole, furan, and naphthalene moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and potential clinical applications, making it a subject of intense scientific inquiry.

One of the key areas of research has been the exploration of its biological targets. Preliminary investigations suggest that this compound exhibits high affinity for specific receptors involved in inflammatory pathways and neurodegenerative diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that 898432-71-8 acts as a potent modulator of the NLRP3 inflammasome, a critical component in the pathogenesis of chronic inflammatory conditions. The study highlighted its ability to inhibit IL-1β secretion in vitro, suggesting potential applications in treating diseases such as rheumatoid arthritis and Alzheimer's disease.

Further research has delved into the compound's pharmacokinetic profile. A recent pharmacokinetic study conducted in rodent models revealed that N-2-(2,3-dihydro-1H-indol-1-yl)-2-(furan-2-yl)ethyl-2-(naphthalen-2-yloxy)acetamide exhibits favorable oral bioavailability and a half-life conducive to once-daily dosing. These findings, published in the European Journal of Pharmaceutical Sciences, underscore its potential as a viable drug candidate. Moreover, the compound demonstrated excellent blood-brain barrier penetration, a property that could be leveraged in the development of central nervous system (CNS) therapeutics.

In addition to its pharmacological properties, synthetic approaches to 898432-71-8 have been refined to improve yield and purity. A 2024 paper in Organic Process Research & Development detailed an optimized synthetic route that reduces the number of steps from seven to five while maintaining a high overall yield of 78%. This advancement is particularly significant for scaling up production for preclinical and clinical studies. The paper also discussed the importance of controlling stereochemistry during synthesis, as the biological activity of the compound was found to be highly stereospecific.

Looking ahead, several research groups have initiated structure-activity relationship (SAR) studies to develop analogs with enhanced potency and selectivity. Early results indicate that modifications to the furan ring system can significantly alter the compound's binding affinity without compromising its favorable pharmacokinetic properties. These findings open new avenues for the development of second-generation derivatives with improved therapeutic indices.

In conclusion, the growing body of research on N-2-(2,3-dihydro-1H-indol-1-yl)-2-(furan-2-yl)ethyl-2-(naphthalen-2-yloxy)acetamide (898432-71-8) underscores its potential as a versatile scaffold for drug development. Its unique combination of anti-inflammatory and neuroprotective properties, coupled with favorable pharmacokinetics, positions it as a promising candidate for further investigation. Future studies will likely focus on advancing the compound through preclinical development and exploring its therapeutic potential in various disease models.